3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile

• Molecular Formula: C11H6F2N2S
• Molecular Weight: 236.24 g/mol
• IUPAC Name: 3-[2-(difluoromethyl)-1,3-thiazol-5-yl]benzonitrile
• InChI: InChI=1S/C11H6F2N2S/c12-10(13)11-15-6-9(16-11)8-3-1-2-7(4-8)5-14/h1-4,6,10H
• InChI Key: VNSCRSBOQMDYLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CN=C(S2)C(F)F)C#N

Description

3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile is a heterocyclic compound featuring a benzonitrile moiety linked to a 1,3-thiazole ring substituted with a difluoromethyl group at the 2-position. This structure combines the electron-withdrawing properties of the nitrile group with the metabolic stability imparted by fluorine atoms, making it a candidate for agrochemical and pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile typically involves the difluoromethylation of a thiazole precursor. One common method is the radical difluoromethylation process, which employs difluoromethylating agents such as ClCF₂H or novel non-ozone depleting difluorocarbene reagents . The reaction conditions often include the use of metal-based catalysts to facilitate the transfer of the difluoromethyl group to the thiazole ring .

Industrial Production Methods

Industrial production of this compound may involve large-scale difluoromethylation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of advanced catalytic systems and optimized reaction conditions can enhance yield and purity, making the process economically viable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized under specific conditions, leading to the formation of sulfoxides or sulfones.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH₄).

Substitution: The compound can participate in nucleophilic substitution reactions, where the difluoromethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Oxidizing agents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as LiAlH₄ or sodium borohydride (NaBH₄) are employed.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with unique properties, such as high thermal stability or specific electronic characteristics.

Mechanism of Action

The mechanism of action of 3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile involves its interaction with molecular targets such as enzymes or receptors. The thiazole ring can engage in π-π stacking interactions, while the difluoromethyl group can enhance binding affinity through hydrophobic interactions. These interactions can modulate biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Thiazole Ring

(a) 3-Fluoro-5-[(2-methyl-1,3-thiazol-4-yl)ethynyl]benzonitrile

• Structure : Features a fluorinated benzonitrile linked via an ethynyl bridge to a 2-methyl-1,3-thiazole ring.
• Key Differences :
  • The ethynyl spacer introduces rigidity and planar geometry, contrasting with the direct attachment in the target compound.
  • A methyl group at the 2-position of the thiazole (vs. difluoromethyl) reduces electronegativity and steric bulk.
• Impact : The ethynyl linkage may enhance π-π stacking in biological targets, while the methyl group offers simpler synthetic accessibility but lower metabolic resistance compared to difluoromethyl .

(b) 3-Chloro-5-{[5-({[3-fluoro-5-(trifluoromethyl)benzyl]amino}methyl)-3-methyl-1H-pyrazol-4-yl]oxy}benzonitrile

• Structure : Contains a pyrazole-oxygen bridge and trifluoromethylbenzylamine side chain.
• Chlorine and trifluoromethyl groups increase lipophilicity compared to the target compound’s nitrile and difluoromethyl groups.
• Impact : Enhanced lipophilicity may improve membrane permeability but reduce aqueous solubility .

Functional Group Modifications on the Benzonitrile Moiety

(a) 4-(4-{[(5R)-2,4-dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile

• Structure: Integrates a thiazolidinone ring and methoxy-phenoxy group.
• Key Differences: The thiazolidinone introduces a polar, hydrogen-bond-donating moiety absent in the target compound. Methoxy and trifluoromethyl groups enhance steric and electronic complexity.
• Impact: Thiazolidinone may confer antioxidant or antidiabetic activity, diverging from the fungicidal applications suggested for simpler thiazole-benzonitriles .

Molecular Weight and Melting Points

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)
3-[2-(Difluoromethyl)-1,3-thiazol-5-yl]benzonitrile	C₁₁H₅F₂N₃S	~261.24	Not reported
3-Fluoro-5-[(2-methyl-1,3-thiazol-4-yl)ethynyl]benzonitrile	C₁₃H₇FN₂S	242.27	Not reported
N-(2-(1H-Pyrazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide (9d)	C₁₆H₁₄F₂N₄O	317.12	160–162
3-Chloro-5-{[5-({[3-fluoro-5-(trifluoromethyl)benzyl]amino}methyl)-3-methyl-1H-pyrazol-4-yl]oxy}benzonitrile	C₂₀H₁₄ClF₄N₅O	473.81	Not reported

• Trends: Thiazole derivatives with fluorinated substituents (e.g., difluoromethyl) generally exhibit higher molecular weights and melting points compared to non-fluorinated analogs .